molecular formula C7H4F3NO3 B8522809 2,5,6-Trifluoro-3-nitrobenzyl alcohol CAS No. 114151-55-2

2,5,6-Trifluoro-3-nitrobenzyl alcohol

Cat. No.: B8522809
CAS No.: 114151-55-2
M. Wt: 207.11 g/mol
InChI Key: WPZLVEJZLVCCJE-UHFFFAOYSA-N
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Description

2,5,6-Trifluoro-3-nitrobenzyl alcohol is a useful research compound. Its molecular formula is C7H4F3NO3 and its molecular weight is 207.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

114151-55-2

Molecular Formula

C7H4F3NO3

Molecular Weight

207.11 g/mol

IUPAC Name

(2,3,6-trifluoro-5-nitrophenyl)methanol

InChI

InChI=1S/C7H4F3NO3/c8-4-1-5(11(13)14)7(10)3(2-12)6(4)9/h1,12H,2H2

InChI Key

WPZLVEJZLVCCJE-UHFFFAOYSA-N

Canonical SMILES

C1=C(C(=C(C(=C1F)F)CO)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of sodium boron hydroxide (44 g) in anhydrous tetrahydrofuran is added a solution of 2,5,6-trifluoro-3-nitrobenzoic acid (22 g) in anhydrous tetrahydrofuran (40 ml) at below 10° C., and thereto is further added dropwise a solution of boron trifluoride etherate (20 ml) in anhydrous tetrahydrofuran (40 ml) at below 10° C. After the addition, the mixture is stirred at room temperature for one hour. The reaction mixture is poured into ice water and extracted with diethyl ether. The extract is dried, and then the solvent is distilled off to give 2,5,6-trifluoro-3-nitrobenzyl alcohol (14 g).
Quantity
44 g
Type
reactant
Reaction Step One
Quantity
22 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Two
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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